6-(3-(4-(Methylsulfonyl)phenyl)propanoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

Antidepressant Activity

Specific Scientific Field

Summary

Experimental Procedures

Synthesis: The pyrazoline derivatives were synthesized using appropriate synthetic routes. For example, the compound 1-Phenyl-5-(4-bromophenyl)-3-(4-(methylsulfonyl)phenyl)-4,5-dihydro-1H-pyrazole (2p) was synthesized with a yield of 86% and a melting point of 205 °C .

Results

• Compounds 2a, 2h, 2j, 2k, 2l, 2m, and 2n showed antidepressant-like effects in TST and MFST .

Hetero-aromatic Synthesis

Specific Scientific Field

Summary

Experimental Procedures

Synthesis: The compound can be synthesized using appropriate methods, such as palladium-catalyzed reactions.

Results

• Ethyl-4-methyl-2-phenyl-1H-pyrazole-3-carboxylate can be obtained as a product .

Pharmacological Applications

Specific Scientific Field

Pharmacology

Summary

Pyrazoline derivatives, including the mentioned compound, exhibit pharmacological potential. Their structural characteristics allow for diverse functionalization, making them valuable for drug development.

Experimental Procedures

Screening: Evaluate the compound’s effects on specific pharmacological targets (e.g., receptors, enzymes).

In Vivo Studies: Assess the compound’s bioavailability, toxicity, and efficacy in animal models.

Results

• Further studies are needed to explore specific pharmacological applications .

• Origin: There is no readily available information regarding the origin or natural occurrence of this specific compound. It is likely a synthetic molecule designed for research purposes.
• Significance: Scientific literature currently lacks specific mentions of this compound, making it difficult to determine its significance in research. However, naphthyridine derivatives are known for their diverse biological activities, including antibacterial, antifungal, and antitumor properties [1]. The presence of the methylsulfonyl and cyano groups in this molecule suggests potential modifications to explore these activities further.

Molecular Structure Analysis

• The compound possesses a 1,6-naphthyridine core, a bicyclic ring system commonly found in bioactive molecules [1].
• The presence of a carbonyl group (C=O) at the 2nd position indicates the presence of a ketone functional group, potentially contributing to its chemical reactivity.
• A cyano group (C≡N) is attached at the 3rd position, which can influence electronic properties and potentially participate in various reactions.
• A methylsulfonyl group (SO2CH3) is linked to the phenyl ring at the 4th position. This group can enhance water solubility and may influence interactions with other molecules.
• A propanoyl chain (CH3CH2CO-) is attached to the 6th position of the naphthyridine core, adding another carbonyl group and increasing the molecule's size and complexity.

Physical And Chemical Properties Analysis

Data on physical and chemical properties like melting point, boiling point, solubility, and stability are not available for this specific compound.

There is no current information regarding the mechanism of action of this compound.

Due to the absence of research on this specific molecule, no data exists on its safety or potential hazards. However, similar naphthyridine derivatives can exhibit varying degrees of toxicity [1].

Overall

6-(3-(4-(Methylsulfonyl)phenyl)propanoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile appears to be a synthetic molecule with a structure suggesting potential bioactivity. However, the lack of scientific literature on this specific compound limits further analysis of its properties, applications, and safety.

Future Research Directions

• Synthesis and purification of the compound to enable further characterization.
• Investigation of its physical and chemical properties.
• In vitro and in vivo studies to explore potential biological activities.
• Toxicity studies to assess safety.

Citation

• Wang, Z., Xu, Y., & Liu, Z. (2013). Naphthyridine derivatives: A patent review (2009 - 2012). Expert Opinion on Therapeutic Patents, 23(8), 983-1003.